Cas no 1334371-97-9 (N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide)

• Product Name: N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• CAS No: 1334371-97-9
• MF: C₂₁H₂₄N₆O₂
• MW: 392.454263687134
• CID: 5799462
• Update Time: 2025-05-26

N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenoxyethyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide

• Inchi： 1S/C21H24N6O2/c28-21(22-10-13-29-18-7-2-1-3-8-18)17-6-4-11-26(15-17)19-14-20(24-16-23-19)27-12-5-9-25-27/h1-3,5,7-9,12,14,16-17H,4,6,10-11,13,15H2,(H,22,28)
• InChI Key： ABTWQLGUUWKZPE-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C=CC=N3)=NC=N2)CCCC(C(NCCOC2=CC=CC=C2)=O)C1

Additional information on N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide

Introduction to N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide (CAS No. 1334371-97-9)

N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1334371-97-9, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure of this compound incorporates several key pharmacophoric elements, including a piperidine ring, a pyrimidine moiety, and a phenoxyethyl side chain, which collectively contribute to its unique chemical and biological properties.

The significance of this compound lies in its potential to serve as a lead molecule for the development of novel therapeutic agents. Specifically, the presence of the 1H-pyrazol-1-yl group within the pyrimidine ring suggests a possible interaction with biological targets such as enzymes and receptors. This structural feature has been extensively studied in the context of drug design, particularly for its ability to modulate the activity of proteins involved in various disease pathways.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target protein-protein interactions (PPIs). N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide stands out as a promising candidate in this area due to its ability to interact with specific PPIs. These interactions are crucial for numerous biological processes, and modulating them has been shown to have therapeutic benefits in conditions such as cancer, inflammation, and neurodegenerative diseases.

The phenoxyethyl side chain in the compound's structure adds another layer of complexity and functionality. This moiety is known for its ability to enhance solubility and bioavailability, which are critical factors for the successful development of pharmaceutical agents. Additionally, the piperidine ring is a common structural element in many bioactive molecules, known for its ability to improve metabolic stability and binding affinity.

Recent studies have highlighted the importance of rational drug design in developing effective therapeutic agents. N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide exemplifies this approach by combining multiple pharmacophoric elements into a single molecular entity. This strategy has led to the identification of several promising lead compounds that are currently undergoing further investigation.

The compound's potential applications extend beyond traditional drug development. It has shown promise as a tool compound for biochemical assays and as a scaffold for generating libraries of derivatives with enhanced pharmacological properties. The versatility of this molecule makes it an attractive candidate for both academic research and industrial applications.

In conclusion, N-(2-phenoxyethyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide (CAS No. 1334371-97-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an ideal candidate for further exploration in drug discovery and development. As research in this area continues to advance, it is likely that compounds like this will play an increasingly important role in addressing some of the most challenging medical conditions.